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Compound Name: N-hydroxy-N,2-diphenylacetamide
CAS No.: 13663-57-5
Cat. No.: B081897
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This guide provides a detailed protocol for the safe and compliant disposal of N-hydroxy-N,2-
diphenylacetamide. As researchers, scientists, and drug development professionals, our
commitment to safety and environmental stewardship extends beyond the bench to the entire
lifecycle of the chemicals we handle. This document is designed to provide essential,
iImmediate safety and logistical information, ensuring that waste streams containing this
compound are managed responsibly and in accordance with regulatory standards.

The procedures outlined herein are grounded in the principles of chemical safety, risk
mitigation, and regulatory compliance. The causality behind each step is explained to foster a
deeper understanding of safe laboratory practices.

Hazard Identification and Core Safety Principles

Before any disposal procedure can begin, a thorough understanding of the compound's
hazards is paramount. N-hydroxy-N,2-diphenylacetamide is a chemical that requires careful
handling due to its toxicological and environmental profiles.
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According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, N-hydroxy-N,2-diphenylacetamide presents specific hazards that directly inform

its handling and disposal requirements.[1]

Key Hazards:

e Acute Oral Toxicity: The compound is classified as "Harmful if swallowed" (H302). This

necessitates the use of appropriate personal protective equipment (PPE) to prevent

accidental ingestion, including through hand-to-mouth contact.

o Acute Aquatic Hazard: It is classified as "Very toxic to aquatic life" (H400).[1] This is a critical

consideration for disposal, as it strictly prohibits any discharge into the sanitary sewer

system or the environment.[2][3]

These classifications mandate that N-hydroxy-N,2-diphenylacetamide be treated as

hazardous waste.

Implication for

Hazard Class GHS Code Signal Word .
Disposal
Prevent all routes of
- i exposure during
Acute Toxicity, Oral H302 Warning )
handling and waste
collection.
Do NOT dispose of
down the drain. Must
Hazardous to the
) ) ] be collected for
Aquatic Environment, H400 Warning

Acute Hazard

specialized disposal to
prevent environmental

contamination.[2][3]

Regulatory Compliance: The RCRA Framework

In the United States, the disposal of chemical waste is regulated by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[3] This

framework governs the "cradle-to-grave" management of hazardous materials. As a generator
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of hazardous waste, your laboratory is responsible for ensuring its proper characterization,
storage, and disposal.

Waste Characterization: N-hydroxy-N,2-diphenylacetamide waste must be classified. While it
may not be explicitly on a P-list (acutely hazardous) or U-list (toxic hazardous), its characteristic
of toxicity (T) makes it a regulated hazardous waste.[4] Your institution's Environmental Health
& Safety (EHS) office will provide the specific waste codes for proper documentation.

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to collecting and managing waste N-hydroxy-
N,2-diphenylacetamide in a laboratory setting.

Step 1: Wear Appropriate Personal Protective
Equipment (PPE)

Before handling the compound or its waste, ensure you are wearing the appropriate PPE to
minimize exposure risk.

» Eye Protection: Safety glasses with side-shields or tightly fitting safety goggles.[5][6]

o Hand Protection: Chemically resistant gloves (e.g., nitrile). Dispose of contaminated gloves
after use in accordance with applicable laws.[5]

o Body Protection: A standard laboratory coat. Ensure it is laundered separately from personal
clothing.[7]

o Respiratory Protection: For handling bulk powder or when there is a risk of aerosolization,
work in a chemical fume hood or use an appropriate NIOSH-certified respirator.[5][7]

Step 2: Waste Segregation

Proper segregation is the cornerstone of safe chemical waste management. Incompatible
wastes must never be mixed, as this can lead to dangerous reactions.[8]

e Solid Waste:
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o Collect unused or expired N-hydroxy-N,2-diphenylacetamide powder in a designated
solid waste container.

o Contaminated consumables such as weigh boats, paper towels, and gloves should also
be placed in this container.

e Liquid Waste:

o Solutions containing N-hydroxy-N,2-diphenylacetamide should be collected in a
separate, designated liquid waste container.

o Crucially, do not mix this organic waste stream with aqueous, acidic, basic, or oxidizing
waste streams.[8] Keep acids and bases segregated.[3]

o Empty Containers:

o Empty stock containers of N-hydroxy-N,2-diphenylacetamide are also considered
hazardous waste unless they are triple-rinsed. The rinsate from this process must be
collected as hazardous liquid waste.[8]

Step 3: Waste Container Selection and Labeling

All hazardous waste must be accumulated in appropriate, clearly labeled containers.[9]
o Container Requirements:

o The container must be in good condition and compatible with the chemical waste.[9][10]
For N-hydroxy-N,2-diphenylacetamide waste, a high-density polyethylene (HDPE) or
glass container is typically appropriate.

o The container must have a secure, leak-proof closure.[10] Keep containers closed at all
times except when adding waste.[9] Do not leave a funnel in the container.[9]

o For liquid waste, leave approximately 10% of the container volume as headspace to allow
for expansion.[11]

e Labeling Requirements:
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o All containers must be clearly labeled with a hazardous waste tag provided by your
institution's EHS department.[3]

o The label must include:
= The words "HAZARDOUS WASTE".[3][9]

» The full chemical name: "N-hydroxy-N,2-diphenylacetamide”. Do not use
abbreviations or chemical formulas.[3][9]

» For mixtures, list all chemical constituents and their approximate percentages.[9]
» The date when waste was first added to the container (accumulation start date).[3]
» The relevant hazard pictograms (e.g., Harmful, Environmentally Hazardous).[3]

» The name and contact information of the principal investigator or laboratory.[3]

Step 4: Accumulation and Storage in a Satellite
Accumulation Area (SAA)

Waste should be accumulated at or near the point of generation in a designated Satellite
Accumulation Area (SAA), which is under the control of the laboratory personnel.[9][10]

o Storage Conditions:

o

Store the waste container in a cool, dry, and well-ventilated area.[12]

o Ensure the SAA is away from heat sources, direct sunlight, and general laboratory traffic.
[2][11]

o Utilize secondary containment (such as a chemical-resistant tray or tub) to contain any
potential leaks or spills.[10]

o Segregate the waste container from incompatible materials.[8] For acetamides, this
includes strong oxidizing agents and strong acids.[12][13]

Step 5: Arranging for Final Disposal
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Final disposal of hazardous waste is a highly regulated process that must be managed by
trained professionals.

o Contact EHS: Once your waste container is approximately 90% full, contact your institution's
EHS office to schedule a waste pickup.[9]

o Disposal Method: Do not attempt to treat or dispose of the chemical yourself. The EHS office
will arrange for transport to a licensed Treatment, Storage, and Disposal Facility (TSDF).[14]
The most common and recommended disposal method for this type of organic chemical
waste is controlled incineration at an approved facility.[11][15]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-
hydroxy-N,2-diphenylacetamide.
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Assessment & Segregation

Is the waste solid or liquid?

Collect in 'Solid Hazardous Waste' Collect in 'Liquid Hazardous Waste'
container. container.

Containment & Labeling

Use a compatible, sealed container?

No Yes

Obtain proper waste container. IR WA MBIOIOLS W/ SIS T

Fill out all required fields.

Storage & Pickup

Store in designated SAA.
Use secondary containment.

Container >90% full?

Contact EHS to schedule

waste pickup. Continue waste collection.

Start: Waste Generation

Generate Waste Containing
N-hydroxy-N,2-diphenylacetamide

Click to download full resolution via product page

Caption: Decision workflow for handling N-hydroxy-N,2-diphenylacetamide waste.
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Emergency Procedures: Spill and Exposure

In the event of an accidental release or exposure, immediate and correct action is critical.

Spill Management

For a small, manageable spill within a fume hood:
o Alert Personnel: Immediately alert others in the area.

e Don PPE: Ensure you are wearing appropriate PPE, including double gloves, a lab coat, and
eye protection.

o Containment: If the spill is a liquid, contain it using an inert absorbent material like sand,
vermiculite, or a chemical spill kit.[12]

e Cleanup:

o If the spill is a solid, gently sweep or scoop the material to avoid creating dust.[5][7]
Dampening with water may be appropriate if compatible.[7]

o Carefully collect all contaminated absorbent material and place it in the designated solid
hazardous waste container.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., soap and
water), and collect the cleaning materials as hazardous waste.

e Report: Report the incident to your laboratory supervisor and EHS office.

For large spills, evacuate the area, close the doors, and contact your institution's emergency
response team immediately.

Personnel Exposure

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate
medical attention.[16][17]
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» Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water for at least 15 minutes.[17] Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial
respiration. Seek immediate medical attention.[16]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-Hydroxy-2,2-diphenylacetamide | C14H13NO2 | CID 239512 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 2. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security
System [laborsecurity.com]

¢ 3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

. alsglobal.com [alsglobal.com]

. cdnisotopes.com [cdnisotopes.com]

. echemi.com [echemi.com]

. datasheets.scbt.com [datasheets.scbt.com]

. canterbury.ac.nz [canterbury.ac.nz]

°
© (0] ~ [o2] ol e

. research.columbia.edu [research.columbia.edu]

¢ 10. danielshealth.com [danielshealth.com]

e 11. Safe Storage and Disposal of Chemicals in A Lab - Tion [tion.co.uk]
e 12. pdf.benchchem.com [pdf.benchchem.com]

e 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 14. epa.gov [epa.gov]

e 15. chemicalbook.com [chemicalbook.com]

e 16. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.alsglobal.com/en/news/articles/2023/7/rcra-waste-characterization-regulations
https://www.coleparmer.com/sds/20/20288.htm
https://www.benchchem.com/product/b081897?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/239512
https://pubchem.ncbi.nlm.nih.gov/compound/239512
https://www.laborsecurity.com/en/magazine/focus-on/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/magazine/focus-on/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.alsglobal.com/en/news-and-publications/2023/07/waste-characterization-regulations-and-rcra-compliance
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0090_3.pdf
https://www.echemi.com/sds/mandelicaciddiethylamide-pid_Seven13369.html
https://datasheets.scbt.com/sc-210737.pdf
https://www.canterbury.ac.nz/content/dam/uoc-main-site/documents/pdfs/d-other/CAPE-Chemical-Waste-Management-Guidelines.pdf
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://pdf.benchchem.com/1459/Proper_Disposal_of_N_N_Dimethyl_D6_acetamide_A_Guide_for_Laboratory_Professionals.pdf
https://pim-resources.coleparmer.com/sds/07680.pdf
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.chemicalbook.com/msds/n-n-diethyl-2-phenylacetamide.pdf
https://www.fishersci.com/store/msds?partNumber=AAH60626MD&productDescription=2-PHENYLACETAMIDE+99%25+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 17. fishersci.com [fishersci.com]

e To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of N-
hydroxy-N,2-diphenylacetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081897/docs#a-comprehensive-guide-to-the-proper-
disposal-of-n-hydroxy-n-2-diphenylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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